![molecular formula C15H12N2O B1271444 7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde CAS No. 300708-60-5](/img/structure/B1271444.png)
7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
“7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde” is a chemical compound with the molecular formula C15H12N2O . It has a molecular weight of 236.269 Da . The compound is typically stored in a dry, room temperature environment .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, which includes “7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde”, can be achieved by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is solvent- and catalyst-free, making it environmentally friendly . Another method involves the acid-catalyzed reaction of 7-methyl-2-phenylimidazo[1,2-a]pyridin-3-amine with different aromatic aldehydes .
Molecular Structure Analysis
The InChI code for “7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde” is 1S/C15H12N2O/c1-11-7-8-16-10-13(15(16)9-11)12-5-3-2-4-6-12/h2-10H,1H3 .
Chemical Reactions Analysis
The reactions involving “7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde” were monitored by thin layer chromatography (TLC) using silica gel GF254 . The formation of hydrogen adduct during the ionization in the mass spectroscopy comprised the synthesis of compounds .
Scientific Research Applications
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Scientific Field: Organic Chemistry
- Application : This compound is used in the synthesis of a variety of heterocyclic compounds .
- Method of Application : A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. The synthesis involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .
- Results : The method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .
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Scientific Field: Medicinal Chemistry
- Application : Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
- Method of Application : The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature .
- Results : Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialised such as the sedative Zolpidem, the anxiolytic Alpidem or Saridipem, and the heart-failure drug Olprione .
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Scientific Field: Hydrogen Bonding Research
- Application : 7-Methyl-2-phenylimidazo[1,2-a]pyrazin-3(7H)-one, a derivative of the compound, is used as a hydrogen bonding sensor developed by the Kozlowski group .
- Method of Application : This colorimetric probe has been used to assess the relative reactivity of hydrogen bonding organocatalysts .
- Results : It has also been used to measure hydrogen bond strength in pharmaceutically relevant molecules .
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Scientific Field: Synthesis of Derivatives
- Application : Synthesis of 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde, a derivative of the compound .
- Method of Application : The synthesis involves the addition of 2-phenylimidazo[1,2-a]pyridine to a flask containing DMF and POCl3, placed in an ice bath .
- Results : The synthesis results in the formation of 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde .
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Scientific Field: Material Science
- Application : The compound “7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde” is used in the field of material science .
- Method of Application : The specific methods of application in material science are not detailed in the source .
- Results : The specific results or outcomes obtained are not detailed in the source .
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Scientific Field: Biological Research
- Application : The compound “7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde” is used in biological research .
- Method of Application : The specific methods of application in biological research are not detailed in the source .
- Results : The specific results or outcomes obtained are not detailed in the source .
Safety And Hazards
properties
IUPAC Name |
7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c1-11-7-8-17-13(10-18)15(16-14(17)9-11)12-5-3-2-4-6-12/h2-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLLHQOGNBYLDD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=NC(=C(N2C=C1)C=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374979 |
Source
|
| Record name | 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde | |
CAS RN |
300708-60-5 |
Source
|
| Record name | 7-methyl-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40374979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 300708-60-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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